4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether

• Molecular Formula: C17H27NO3S
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 1-(4-methyl-5-propan-2-yl-2-propoxyphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C17H27NO3S/c1-5-10-21-16-11-14(4)15(13(2)3)12-17(16)22(19,20)18-8-6-7-9-18/h11-13H,5-10H2,1-4H3
• InChI Key: FKAWCPIHGJVGAW-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)N2CCCC2

Description

4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether, also known as PPSIP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether acts as a selective antagonist of the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling, protein folding, and neurotransmitter release. By blocking the activity of the sigma-1 receptor, 4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether can modulate the activity of various other receptors in the brain and peripheral tissues, leading to its observed effects on pain, inflammation, and immune function.
Biochemical and Physiological Effects:
4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether has been found to exhibit anti-inflammatory and analgesic effects in animal models of various inflammatory diseases, including arthritis and neuropathic pain. It has also been shown to modulate the activity of certain neurotransmitter systems in the brain, leading to its observed effects on anxiety, depression, and epilepsy. Additionally, 4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether has been found to have immunomodulatory effects, suggesting its potential use in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether has several advantages for use in lab experiments, including its high purity, stability, and specificity for the sigma-1 receptor. However, its limited solubility in water and other polar solvents can make it difficult to use in certain experiments. Additionally, its relatively high cost and limited availability may make it less accessible to researchers working in resource-limited settings.

Future Directions

There are several potential future directions for research on 4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether, including further investigation of its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of its potential use in the treatment of various diseases. Additionally, 4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether may have potential applications in other fields, such as materials science and catalysis, due to its unique chemical structure and properties.

Synthesis Methods

4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether can be synthesized through a multistep process involving the reaction of 4-isopropyl-5-methyl-2-nitrophenyl propyl ether with pyrrolidine and subsequent sulfonylation. The resulting compound is then purified through column chromatography to obtain 4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether in its pure form.

Scientific Research Applications

4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether has shown potential applications in various scientific fields, including medicinal chemistry, neuroscience, and immunology. It has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. 4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether has also been shown to modulate the activity of certain receptors in the brain, indicating its potential use in the treatment of neurological disorders such as epilepsy and depression. Additionally, 4-Isopropyl-5-methyl-2-(1-pyrrolidinylsulfonyl)phenyl propyl ether has been found to have immunomodulatory effects, suggesting its potential use in the treatment of autoimmune diseases.